Cas no 593236-91-0 (1H-Indole-3-carboxaldehyde,7-ethyl-1-(phenylmethyl)-(9CI))

1H-Indole-3-carboxaldehyde,7-ethyl-1-(phenylmethyl)-(9CI) structure
593236-91-0 structure
Product Name:1H-Indole-3-carboxaldehyde,7-ethyl-1-(phenylmethyl)-(9CI)
CAS No:593236-91-0
MF:C18H17NO
MW:263.333684682846
CID:949976
PubChem ID:965809
Update Time:2025-04-19

1H-Indole-3-carboxaldehyde,7-ethyl-1-(phenylmethyl)-(9CI) Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-3-carboxaldehyde,7-ethyl-1-(phenylmethyl)-(9CI)
    • 7-ethyl-1-(phenylmethyl)-1H-Indole-3-carboxaldehyde
    • 1-benzyl-7-ethyl-1H-indole-3-carbaldehyde
    • 593236-91-0
    • DB-072627
    • AKOS000291027
    • 1-benzyl-7-ethylindole-3-carbaldehyde
    • STL376150
    • Inchi: 1S/C18H17NO/c1-2-15-9-6-10-17-16(13-20)12-19(18(15)17)11-14-7-4-3-5-8-14/h3-10,12-13H,2,11H2,1H3
    • InChI Key: IHHYAZNNSRQODB-UHFFFAOYSA-N
    • SMILES: O=CC1=CN(CC2C=CC=CC=2)C2=C(C=CC=C21)CC

Computed Properties

  • Exact Mass: 263.13100
  • Monoisotopic Mass: 263.131014166g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 323
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 22Ų

Experimental Properties

  • PSA: 22.00000
  • LogP: 4.06450
Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent